Cas no 2319804-70-9 (Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]-)

• Product Name: Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]-
• CAS No: 2319804-70-9
• MF: C₁₄H₁₇FN₂O₃
• MW: 280.294787168503
• CID: 5338497
• Update Time: 2025-06-15

Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]-

• Inchi： 1S/C14H17FN2O3/c15-13-5-16-3-1-12(13)14(18)17-6-11(7-17)20-9-10-2-4-19-8-10/h1,3,5,10-11H,2,4,6-9H2
• InChI Key： BFMYUKDASPWGBS-UHFFFAOYSA-N
• SMILES： C(C1C=CN=CC=1F)(N1CC(OCC2CCOC2)C1)=O

Additional information on Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]-

Comprehensive Overview of Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]- (CAS No. 2319804-70-9)

The compound Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]- (CAS No. 2319804-70-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a 3-fluoro-4-pyridinyl group and a tetrahydro-3-furanyl methoxy moiety attached to an azetidinyl ring, makes it a promising candidate for various applications. Researchers are particularly interested in its potential role as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted drug discovery.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]- stands out due to its structural versatility and potential bioavailability. Its fluorinated pyridine component is particularly noteworthy, as fluorination is a common strategy to enhance metabolic stability and binding affinity in drug design. This aligns with the growing interest in fluorinated compounds in medicinal chemistry, a topic frequently searched in academic and industrial databases.

The synthesis and characterization of CAS No. 2319804-70-9 involve sophisticated techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming the compound's purity and structural integrity, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's azetidinyl ring, a four-membered nitrogen heterocycle, is a key feature that contributes to its conformational rigidity, a desirable property in drug candidates aiming for selective target engagement.

From a commercial perspective, Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]- is often sought after by contract research organizations (CROs) and pharmaceutical companies focusing on orphan diseases and oncology. Its potential as a lead compound in drug development pipelines is underscored by its compatibility with fragment-based drug design (FBDD) methodologies. This approach is increasingly popular among researchers exploring undruggable targets, a hot topic in contemporary drug discovery forums.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 2319804-70-9. The compound's eco-toxicity profile and biodegradability are subjects of ongoing investigation, reflecting the broader industry shift toward green chemistry principles. Stakeholders are keen to understand its partition coefficients (LogP) and persistence in aquatic systems, as these factors influence its environmental impact and compliance with REACH regulations.

In summary, Methanone, (3-fluoro-4-pyridinyl)[3-[(tetrahydro-3-furanyl)methoxy]-1-azetidinyl]- represents a fascinating intersection of medicinal chemistry, drug discovery, and sustainable science. Its multifaceted applications and alignment with cutting-edge research trends make it a compound of enduring interest to both academia and industry. As the scientific community continues to explore its potential, CAS No. 2319804-70-9 is poised to remain a focal point in the quest for innovative therapeutic solutions.